Cas no 2228073-21-8 ((1S)-1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2228073-21-8
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 6299297
• PubChem ID: 165885509
• Update Time: 2025-06-08

(1S)-1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2,2-trifluoroethan-1-ol
• EN300-1959751
• 2228073-21-8

• Inchi： 1S/C10H9F3O3/c11-10(12,13)9(14)8-5-15-6-3-1-2-4-7(6)16-8/h1-4,8-9,14H,5H2/t8?,9-/m0/s1
• InChI Key： YJOAZLRITAGMRQ-GKAPJAKFSA-N
• SMILES： FC([C@H](C1COC2C=CC=CC=2O1)O)(F)F

Computed Properties

• Exact Mass: 234.05037863g/mol
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų

Additional information on (1S)-1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2,2-trifluoroethan-1-ol

Compound Introduction: (1S)-1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2228073-21-8)

The compound (1S)-1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2,2-trifluoroethan-1-ol, identified by its CAS number 2228073-21-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of derivatives that have garnered considerable attention due to their unique structural and pharmacological properties. The presence of a benzodioxin moiety and a trifluoromethyl group in its structure imparts distinct characteristics that make it a promising candidate for further research and development.

In recent years, there has been growing interest in the exploration of bioactive molecules that incorporate heterocyclic frameworks with fluorine substituents. The benzodioxin scaffold, also known as an oxygenated dibenzo-pyran structure, is well-documented for its role in various pharmacological applications. Specifically, derivatives of this class have shown potential in modulating central nervous system (CNS) functions, making them valuable in the development of therapeutic agents for neurological disorders.

The introduction of a trifluoromethyl group into the molecular structure of this compound enhances its metabolic stability and binding affinity to biological targets. This modification is particularly crucial in pharmaceutical chemistry, as it can significantly influence the compound's pharmacokinetic profile. The trifluoromethyl group is known to increase lipophilicity and reduce metabolic clearance, thereby potentially extending the duration of action and improving therapeutic efficacy.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The ability of fluorine atoms to influence electronic properties and molecular interactions has been leveraged to develop more potent and selective drug candidates. For instance, fluorinated benzodioxins have been investigated for their potential role in treating conditions such as depression and anxiety disorders. The compound (1S)-1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2,2-trifluoroethan-1-ol is part of this emerging trend, showcasing the innovative approaches being taken to address unmet medical needs.

The stereochemistry of this compound, specifically the (1S) configuration at the chiral center, is another critical aspect that contributes to its unique properties. Chiral drugs often exhibit different biological activities depending on their stereochemical orientation. The (1S) configuration may confer specific interactions with biological targets, leading to enhanced efficacy or reduced side effects. This aspect underscores the importance of stereochemical control in the design and synthesis of pharmaceuticals.

From a synthetic perspective, the preparation of this compound involves sophisticated organic transformations that highlight the capabilities of modern synthetic chemistry. The synthesis likely requires multi-step processes involving functional group manipulations such as reduction, protection-deprotection strategies, and fluorination techniques. These synthetic methodologies are integral to producing complex molecules like this one and demonstrate the advancements in synthetic methodologies that enable the creation of novel drug candidates.

The potential applications of this compound extend beyond CNS disorders. Preliminary research suggests that it may have utility in other therapeutic areas due to its structural features. For example, its benzodioxin moiety could interact with receptors or enzymes involved in inflammatory pathways or metabolic processes. Further investigation into its pharmacological profile could uncover new therapeutic possibilities.

In conclusion, the compound (1S)-1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2228073-21-8) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and stereochemistry make it a promising candidate for further research and development. As our understanding of fluorinated compounds and their biological interactions continues to grow, molecules like this one are likely to play a crucial role in addressing various medical conditions.